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Compound of Interest

Compound Name: Ethofumesate-2-keto

Cat. No.: B1194127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethofumesate-2-keto is a primary degradation product of the selective systemic herbicide

ethofumesate. Its formation and subsequent behavior in the environment are of significant

interest for environmental risk assessment and regulatory purposes. This technical guide

provides a comprehensive overview of the environmental fate and transport of Ethofumesate-
2-keto, summarizing key quantitative data, detailing experimental protocols, and visualizing

important pathways and processes.

Physico-Chemical Properties
Understanding the fundamental physico-chemical properties of Ethofumesate-2-keto is

essential for predicting its environmental behavior.
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Property Value Reference

Chemical Structure

3,3-dimethyl-2-oxo-2,3-

dihydro-1-benzofuran-5-yl

methanesulfonate

Molecular Formula C₁₁H₁₂O₅S [1]

Molecular Weight 256.28 g/mol [1]

Log K_ow_ (Octanol-Water

Partition Coefficient)
1.15 [2]

Environmental Fate and Transport
The environmental fate of Ethofumesate-2-keto is intrinsically linked to the degradation of its

parent compound, ethofumesate. Ethofumesate-2-keto is formed primarily in soil, particularly

under dry conditions, through both biotic and chemical degradation of ethofumesate.[2][3]

Soil Fate and Transport
The behavior of Ethofumesate-2-keto in the soil compartment is critical to its potential for

leaching into groundwater and its overall persistence.

Quantitative Data on Soil Fate and Transport of Ethofumesate (as context for Ethofumesate-2-
keto formation)
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Parameter Value Conditions Reference

Soil Degradation Half-

Life (DT₅₀) of

Ethofumesate

30 - 122 days Aerobic soil [4]

> 60 days Agricultural soils [5]

20.2 days Medium silty loam [2]

31.3 days Heavy loamy sand [2]

Soil Sorption

Coefficient (K_oc_) of

Ethofumesate

55 - 500 mL/g Laboratory data [2]

Note: Specific quantitative data for the soil degradation half-life and soil sorption coefficient

(K_oc_) of Ethofumesate-2-keto are not readily available in the reviewed literature. However,

the U.S. Environmental Protection Agency has stated that the mobility of ethofumesate

degradates, including Ethofumesate-2-keto, is similar to that of the parent compound.[2]

Given that Ethofumesate-2-keto is less hydrophobic (lower Log K_ow_) than ethofumesate, it

is plausible to infer that it may be slightly more mobile in soil.

Aquatic Fate and Transport
The presence and behavior of Ethofumesate-2-keto in aquatic environments are primarily

influenced by the degradation of ethofumesate that may reach water bodies through runoff or

leaching.

Quantitative Data on Aquatic Fate of Ethofumesate (as context for Ethofumesate-2-keto
formation)
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Parameter Value Conditions Reference

Aqueous Photolysis

Half-Life (DT₅₀) of

Ethofumesate

~14 days In water [4]

31 hours In water [2]

Hydrolysis of

Ethofumesate
Stable pH 5, 7, and 9 [4]

Note: Specific quantitative data for the hydrolysis half-life and aqueous photolysis half-life of

Ethofumesate-2-keto are not readily available in the reviewed literature. As a gamma-lactone,

Ethofumesate-2-keto may be susceptible to hydrolysis, particularly under alkaline conditions.

Experimental Protocols
Standardized guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD) and the U.S. Environmental Protection Agency (EPA), are followed to

determine the environmental fate of chemical substances.

Soil Degradation Study (Aerobic)
A typical aerobic soil degradation study for a substance like Ethofumesate-2-keto would follow

a protocol based on OECD Guideline 307.

Methodology:

Soil Selection: A representative agricultural soil is chosen, characterized by its texture,

organic carbon content, pH, and microbial biomass.

Test Substance Application: The test substance, radiolabeled (e.g., with ¹⁴C) for easier

tracking, is applied to fresh soil samples at a concentration relevant to its expected

environmental concentration.

Incubation: The treated soil samples are incubated in the dark at a constant temperature

(e.g., 20°C) and moisture content (e.g., 40-60% of maximum water holding capacity). A

continuous flow of air is maintained to ensure aerobic conditions.
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Sampling and Analysis: At regular intervals, replicate soil samples are taken and extracted

with appropriate solvents. The extracts are analyzed using techniques like High-Performance

Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to

quantify the parent compound and identify and quantify its degradation products.

Data Analysis: The disappearance of the parent compound over time is used to calculate the

degradation half-life (DT₅₀). The formation and decline of metabolites are also monitored.

Hydrolysis as a Function of pH
To determine the abiotic hydrolysis of Ethofumesate-2-keto, a study based on OECD

Guideline 111 would be conducted.[6]

Methodology:

Buffer Solutions: Sterile aqueous buffer solutions are prepared at different environmentally

relevant pH values (typically pH 4, 7, and 9).[6]

Test Substance Application: The test substance is added to the buffer solutions at a low

concentration.

Incubation: The solutions are incubated in the dark at a constant temperature.[6]

Sampling and Analysis: Aliquots are taken at various time points and analyzed for the

concentration of the parent substance and any hydrolysis products.

Data Analysis: The rate of hydrolysis is determined for each pH, and the half-life is

calculated.

Aqueous Photolysis
The photodegradation of Ethofumesate-2-keto in water can be assessed using a protocol

based on OECD Guideline 316.

Methodology:

Solution Preparation: A solution of the test substance in sterile, buffered, and purified water is

prepared.
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Irradiation: The solution is exposed to a light source that simulates natural sunlight (e.g., a

xenon arc lamp). Control samples are kept in the dark to account for any non-photolytic

degradation.

Sampling and Analysis: Samples are taken from both the irradiated and dark control

solutions at set time intervals and analyzed for the concentration of the test substance and

its photoproducts.

Data Analysis: The rate of photolysis is determined, and the half-life (DT₅₀) is calculated. The

quantum yield, which is the efficiency of the photochemical process, can also be determined.

Analytical Methodology
A validated analytical method is crucial for the accurate quantification of Ethofumesate-2-keto
in environmental matrices. A common approach for the total residue analysis of ethofumesate

and its metabolites, including Ethofumesate-2-keto, involves the following steps.[7][8]

Methodology:

Extraction: The sample (e.g., soil, water) is extracted with an organic solvent.

Partitioning: The extract is partitioned with a suitable solvent system (e.g., hexane and NaOH

solution) to separate the parent compound from its metabolites.[7][8]

Hydrolysis and Conversion: For the analysis of metabolites, the aqueous layer may be

subjected to acid hydrolysis to release any conjugated forms. Subsequently, a conversion

step, such as heating in acetic anhydride, can be used to convert related metabolites (e.g.,

open-ring-2-keto-ethofumesate) into Ethofumesate-2-keto for a total residue analysis.[7][8]

Cleanup: The extract is cleaned up using solid-phase extraction (SPE) with a silica gel

cartridge.[7][8]

Analysis: The final extract is analyzed by Gas Chromatography-Tandem Mass Spectrometry

(GC-MS/MS).[7][8]

Visualizations
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Caption: Formation of Ethofumesate-2-keto from Ethofumesate.

Environmental Fate Pathways of Ethofumesate-2-keto
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Caption: Potential environmental fate pathways of Ethofumesate-2-keto.

Experimental Workflow for Soil Degradation Study
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Caption: Workflow for a soil degradation study.
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Conclusion
Ethofumesate-2-keto is a key metabolite in the environmental degradation of the herbicide

ethofumesate. While extensive quantitative data on the environmental fate of the parent

compound exists, specific experimental data for Ethofumesate-2-keto is limited. Based on its

lower hydrophobicity and the available information, it is expected to be at least as mobile as

ethofumesate in soil. Its fate in aquatic systems is likely influenced by photolysis and potentially

hydrolysis. Further research is needed to definitively quantify the environmental persistence

and mobility of Ethofumesate-2-keto to refine environmental risk assessments. The

experimental protocols outlined in this guide, based on established international guidelines,

provide a framework for generating such critical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1194127#environmental-fate-and-transport-of-
ethofumesate-2-keto]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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